Cas no 204926-13-6 (2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)-)

• Product Name: 2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)-
• CAS No: 204926-13-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1398200
• PubChem ID: 7062200
• Update Time: 2025-11-02

2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)-
• (3s)-3-methyl-3,4-dihydro-2h-[1,4]benzoxazine
• (S)-3-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 2CFJ1D4554
• (3S)-3,4-Dihydro-3-methyl-2H-1,4-benzoxazine
• EN300-6772517
• AKOS006353810
• 204926-13-6
• 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine, (3S)-
• ZINC03883772
• (3S)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
• DTXSID70427669
• UNII-2CFJ1D4554

• Inchi： 1S/C9H11NO/c1-7-6-11-9-5-3-2-4-8(9)10-7/h2-5,7,10H,6H2,1H3/t7-/m0/s1
• InChI Key： BSDVKBWLRCKPFB-ZETCQYMHSA-N
• SMILES： O1C2C=CC=CC=2N[C@@H](C)C1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)-

Exploring the Unique Properties and Applications of 2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)- (CAS No. 204926-13-6)

The compound 2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)- (CAS No. 204926-13-6) is a chiral benzoxazine derivative that has garnered significant attention in pharmaceutical and materials science research. As a 3,4-dihydro-3-methyl-2H-1,4-benzoxazine with a specific (3S) configuration, this molecule exhibits unique stereochemical properties that make it valuable for asymmetric synthesis and drug development.

Recent advancements in chiral building blocks for medicinal chemistry have highlighted the importance of compounds like (3S)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) active compounds, given the structural similarity to known pharmacophores in neurological drugs. The benzoxazine core structure is recognized for its versatility in drug design, often contributing to improved metabolic stability and bioavailability.

From a chemical perspective, CAS 204926-13-6 demonstrates interesting reactivity patterns due to the presence of both the benzoxazine ring system and the chiral methyl group at the 3-position. The (3S)-configuration is particularly valuable for creating enantiomerically pure compounds, addressing the growing demand for single-isomer pharmaceuticals in the industry. Current research explores its use in asymmetric catalysis and as a scaffold for novel heterocyclic compounds with potential biological activity.

The synthesis of 2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)- typically involves stereoselective methods to ensure the desired chiral purity. Modern synthetic approaches focus on atom-economical processes and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable manufacturing. Analytical characterization of this compound typically includes chiral HPLC to verify enantiomeric excess and NMR spectroscopy for structural confirmation.

In materials science, derivatives of 3,4-dihydro-2H-1,4-benzoxazine have shown promise in developing novel polymeric materials with enhanced thermal stability. The methyl-substituted benzoxazine structure contributes to interesting polymerization behaviors, making it valuable for creating high-performance resins. Researchers are investigating its potential in advanced composite materials for aerospace and electronics applications.

The market for chiral benzoxazine derivatives like CAS 204926-13-6 has grown steadily, driven by increasing demand for enantiomerically pure intermediates in drug development. Pharmaceutical companies value such building blocks for their ability to streamline the synthesis of complex drug candidates while maintaining strict stereochemical control. The compound's stability and handling characteristics make it suitable for both research-scale and potential industrial applications.

Quality control of (3S)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine requires careful attention to chiral purity specifications, typically demanding ≥98% enantiomeric excess for most applications. Storage recommendations generally suggest protection from moisture and oxidation, with optimal conditions varying based on specific formulation requirements. Proper handling procedures ensure the compound's stability and maintain its valuable stereochemical integrity throughout its shelf life.

Future research directions for 2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-, (3S)- may explore its potential in bioconjugation chemistry and as a component in smart materials. The compound's unique combination of a heterocyclic framework and chiral center positions it as an interesting candidate for developing new molecular probes and functional materials. As synthetic methodologies continue to advance, we can anticipate broader applications emerging for this versatile chiral building block.

For researchers working with CAS 204926-13-6, it's essential to consult current literature for the latest synthetic protocols and application studies. The compound's structure-activity relationships continue to be explored, particularly in contexts of medicinal chemistry optimization and materials property enhancement. Proper documentation of experimental procedures and thorough characterization remain crucial when incorporating this chiral benzoxazine derivative into novel research initiatives.